methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate

• IUPAC Name: methyl 6-bromo-3,4-dihydro-2H-quinoline-1-carboxylate
• InChI: InChI=1S/C11H12BrNO2/c1-15-11(14)13-6-2-3-8-7-9(12)4-5-10(8)13/h4-5,7H,2-3,6H2,1H3
• InChI Key: LQWWASVTOHDXMW-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCCC2=C1C=CC(=C2)Br
• Molecular Formula: C11H12BrNO2
• DSSTOX Substance ID: DTXSID90415462
• Molecular Weight: 270.12 g/mol
• CAS RN: 139525-70-5

Description

Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is a chemical compound that has been extensively studied due to its potential applications in scientific research. This compound belongs to the class of quinoline derivatives and has been found to possess a range of interesting properties that make it useful in various fields of study.

Scientific Research Applications

Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate has been extensively studied for its potential applications in scientific research. One of the most promising applications is in the field of medicinal chemistry, where this compound has been found to possess potent anti-cancer activity. It has also been studied for its potential use as a therapeutic agent for the treatment of Parkinson's disease, Alzheimer's disease, and other neurodegenerative disorders.

Mechanism of Action

The mechanism of action of methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is not fully understood. However, it is believed to exert its anti-cancer activity through the inhibition of certain enzymes that are involved in cancer cell growth and proliferation. It has also been shown to possess antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate has been found to have a range of biochemical and physiological effects. In addition to its anti-cancer and neuroprotective properties, it has also been shown to possess antimicrobial activity. It has been found to be effective against a range of bacterial and fungal pathogens, making it a promising candidate for the development of new antimicrobial agents.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate in lab experiments is its potent activity against cancer cells and its neuroprotective effects. However, one of the limitations of using this compound is its relatively low solubility in water, which can make it difficult to use in certain types of experiments.

Future Directions

There are several future directions for the study of methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate. One promising area of research is the development of new anti-cancer agents based on this compound. Another area of research is the development of new neuroprotective agents for the treatment of neurodegenerative disorders. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential applications in other areas of scientific research.
Conclusion
Methyl 6-bromo-3,4-dihydro-1(2H)-quinolinecarboxylate is a chemical compound that has been extensively studied for its potential applications in scientific research. It possesses potent anti-cancer and neuroprotective properties and has been found to have a range of biochemical and physiological effects. While there are some limitations to its use in lab experiments, this compound holds great promise for the development of new therapeutic agents for the treatment of cancer and neurodegenerative disorders.